Cas no 3355-17-7 (2-Butyne, 1-chloro-(8CI,9CI))

• Product Name: 2-Butyne, 1-chloro-(8CI,9CI)
• CAS No: 3355-17-7
• MF: C₄H₅Cl
• MW: 88.5355002880096
• CID: 295433
• PubChem ID: 520642
• Update Time: 2025-04-19

2-Butyne, 1-chloro-(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butyne, 1-chloro-(8CI,9CI)
• 1-chlorobut-2-yne
• 1-Chlor-but-2-in
• 1-Chloro-2-butyne
• 1-chloro-but-2-yne
• 2-Butyne,1-chloro
• 2-BUTYNYL CHLORIDE
• 4-chlorobut-2-yne
• methylpropargyl chloride
• 3355-17-7
• AKOS006383189
• DTXSID00334413
• 2-Butyne, 1-chloro-

• Inchi： 1S/C4H5Cl/c1-2-3-4-5/h4H2,1H3
• InChI Key： OKWUYBGGPXXFLS-UHFFFAOYSA-N
• SMILES： ClCC#CC

Computed Properties

• Exact Mass: 88.00800
• Monoisotopic Mass: 88.0079779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0152 (estimate)
• Melting Point: -93.5°C (estimate)
• Boiling Point: 101.85°C
• Refractive Index: 1.4581
• PSA: 0.00000
• LogP: 1.24850